Cas no 893749-80-9 (5-[(dimethylamino)methyl]-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-[(dimethylamino)methyl]-1,2-oxazole-3-carboxylic acid
• CAS No: 893749-80-9
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 5235471
• Update Time: 2026-03-08

5-[(dimethylamino)methyl]-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(dimethylamino)methyl]-1,2-oxazole-3-carboxylic acid
• 3-Isoxazolecarboxylic acid, 5-[(dimethylamino)methyl]-

• Inchi： 1S/C7H10N2O3/c1-9(2)4-5-3-6(7(10)11)8-12-5/h3H,4H2,1-2H3,(H,10,11)
• InChI Key： OZAJCZWONVXBKU-UHFFFAOYSA-N
• SMILES： O1C(CN(C)C)=CC(C(O)=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Additional information on 5-[(dimethylamino)methyl]-1,2-oxazole-3-carboxylic acid

Introduction to 5-[(dimethylamino)methyl]-1,2-oxazole-3-carboxylic Acid (CAS No. 893749-80-9)

5-[(dimethylamino)methyl]-1,2-oxazole-3-carboxylic acid, identified by its CAS number 893749-80-9, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic organic molecule features a unique structural framework that combines an oxazole ring with a dimethylamino side chain, making it a versatile scaffold for the development of novel bioactive agents. The oxazole ring, known for its stability and prevalence in natural products, serves as a core structural motif in various pharmacologically active compounds. The presence of the dimethylamino group introduces basicity and potential hydrogen bonding capabilities, which are crucial for modulating the interactions of this compound with biological targets.

The compound’s molecular structure, characterized by a carboxylic acid functional group at the 3-position of the oxazole ring and a dimethylamino-methyl substituent at the 5-position, endows it with distinct chemical properties. The carboxylic acid moiety can participate in various biochemical reactions, including esterification, amidation, and salt formation, which are essential for drug formulation and delivery. Meanwhile, the dimethylamino group enhances solubility in polar solvents and can influence the compound’s pharmacokinetic profile. These features make 5-[(dimethylamino)methyl]-1,2-oxazole-3-carboxylic acid a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in oxazole derivatives due to their broad spectrum of biological activities. Oxazoles are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The specific arrangement of atoms in 5-[(dimethylamino)methyl]-1,2-oxazole-3-carboxylic acid may contribute to its potential efficacy against various diseases by interacting with specific enzymes or receptors. For instance, studies have shown that oxazole-containing compounds can inhibit certain kinases and other enzymes involved in cancer cell proliferation. The dimethylamino group may further enhance binding affinity by forming hydrogen bonds or participating in electrostatic interactions with biological targets.

The synthesis of 5-[(dimethylamino)methyl]-1,2-oxazole-3-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group modifications. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes. Researchers have also explored catalytic approaches to improve reaction efficiency and reduce byproduct formation. These advancements are crucial for translating laboratory findings into viable pharmaceutical candidates.

The pharmacological evaluation of 5-[(dimethylamino)methyl]-1,2-oxazole-3-carboxylic acid has revealed several interesting properties. Preclinical studies have demonstrated its potential as an inhibitor of certain therapeutic targets. For example, its ability to modulate enzyme activity may lead to applications in treating inflammatory diseases or metabolic disorders. Additionally, the compound’s interaction with biological membranes suggests possible uses in drug delivery systems. The unique combination of structural features makes it a valuable tool for understanding molecular recognition processes in drug design.

In conclusion, 5-[(dimethylamino)methyl]-1,2-oxazole-3-carboxylic acid (CAS No. 893749-80-9) is a compound with significant potential in pharmaceutical research. Its structural characteristics and reported biological activities make it a promising scaffold for developing new therapeutic agents. Further investigation into its pharmacological properties and synthetic pathways will likely uncover more applications in medicine and biotechnology. As research continues to advance our understanding of molecular interactions, compounds like this one will play a crucial role in addressing unmet medical needs.